Cas no 50-85-1 (4-Methylsalicylic acid)

• Product Name: 4-Methylsalicylic acid
• CAS No: 50-85-1
• MF: C₈H₈O₃
• MW: 152.147322654724
• MDL: MFCD00002454
• CID: 33503
• PubChem ID: 5788
• Update Time: 2025-06-07

4-Methylsalicylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-methylbenzoic acid
• 2-hydroxy-p-toluic acid
• m-Cresotic acid
• 4-Methylsalicylic acid
• 4-Methyl Salicylic A
• 4-MethylSalicylic
• 2-Hydroxy-4-Me
• 2-Hydroxy-4-methylbenzoic acid,m-Cresotic acid
• 2-Hydroxy-p-toluic acid
• M-Cresotinic acid
• M-HoMosalicylic acid
• ethyl 2-hydroxy-4-methylbenzoate
• ethyl 4-methylsalicylate
• Benzoic acid, 2-hydroxy-4-methyl-, ethyl ester
• T28WB9L56F
• QABFSRANYBCWPK-UHFFFAOYSA-N
• 2-hydroxy-4-methylbenzoic acid ethyl ester
• ethyl 2-hydroxy-4-methyl-benzoate
• Ethyl 4-methyl salicylate
• DTXSID30198166
• 4-methyl-2-hydroxobenzoic acid
• W-105927
• 2,4-Cresotic acid
• 4-Methylsalicylic acid, 99%
• FS-1791
• 4-Methylsalicylic acid, Vetec(TM) reagent grade, 99%
• s5519
• Benzoic acid, 2-hydroxy-4-methyl-
• Q15634118
• InChI=1/C8H8O3/c1-5-2-3-6(8(10)11)7(9)4-5/h2-4,9H,1H3,(H,10,11
• 4H0106V3D3
• 4-Methylsalicylate
• M-CRESOTIC ACID [MI]
• 4-10-00-00617 (Beilstein Handbook Reference)
• AM20060640
• AKOS000120850
• BP-12491
• NSC-16634
• CHEMBL1650625
• SY001921
• FT-0619108
• EINECS 200-068-3
• EN300-21508
• BRN 2208140
• gamma-Cresotic acid
• 4-Methylsalicyclic acid
• CHEBI:20450
• 4-methysalicylic acid
• SCHEMBL168869
• CS-W009192
• 2-hydroxy-p-toluylsyre
• bmse000624
• 4-Methyl-2-hydroxybenzoic acid
• AC7810
• 50-85-1
• 2-Hydroxy-4-methyl-benzoic acid
• AI3-25424
• PD088225
• .gamma.-Cresotic acid
• 4-methyl salicylic acid
• Z104500502
• AC-11661
• A7534
• UNII-4H0106V3D3
• HY-78144
• MFCD00002454
• CCG-266222
• NSC 16634
• NSC16634
• LS-55453
• 2-Hydroxy-4-methylbenzoicacid
• NS00022260
• DTXCID60120657
• m-Homosalicylate
• DB-013337
• g-Cresotic acid
• 2,4-Cresotate
• m-Cresotinate
• g-Cresotate
• 4-methyl-2-hydroxybenzoate
• 2-Hydroxy-4-methylbenzoic acid;2,4-Cresotic acid;2-Hydroxy-p-toluic acid
• FM25564

• MDL： MFCD00002454
• Inchi： 1S/C8H8O3/c1-5-2-3-6(8(10)11)7(9)4-5/h2-4,9H,1H3,(H,10,11)
• InChI Key： NJESAXZANHETJV-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=CC=1C(=O)O
• BRN： 2208140

Computed Properties

• Exact Mass: 152.04700
• Monoisotopic Mass: 152.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Tawny
• Density: 1.304 g/cm3
• Melting Point: 173-177?°C(lit.)
• Boiling Point: 315.2°C
• Flash Point: 158.6°C
• Refractive Index: 1.4945 (estimate)
• Water Partition Coefficient: Soluble in water 10 g/L @ 20℃.
• PSA: 57.53000
• LogP: 1.39880
• Solubility: It is easily soluble in hot water, ethanol, ether, chloroform and alkali hydroxide solutions, and slightly soluble in cold water.
• Vapor Pressure: 0.000188mmHg at 25°C
• Merck: 14,2580

4-Methylsalicylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S37/39
• RTECS：GP3920100
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Methylsalicylic acid

Comprehensive Guide to 4-Methylsalicylic Acid (CAS No. 50-85-1): Properties, Applications, and Research Insights

4-Methylsalicylic acid (CAS No. 50-85-1), also known as p-methylsalicylic acid, is a derivative of salicylic acid with a methyl group at the 4-position of the aromatic ring. This structural modification imparts unique chemical and biological properties, making it a compound of significant interest in pharmaceuticals, cosmetics, and organic synthesis. Its IUPAC name is 4-hydroxy-2-methylbenzoic acid, and it is often searched under terms like "4-methylsalicylic acid uses", "CAS 50-85-1 supplier", and "p-methylsalicylic acid synthesis".

The compound exhibits a white to off-white crystalline appearance and is sparingly soluble in water but readily dissolves in organic solvents like ethanol and acetone. Researchers frequently investigate its anti-inflammatory and antimicrobial properties, drawing parallels to its parent compound, salicylic acid. Recent studies have explored its potential in skincare formulations, particularly for acne treatment, aligning with the growing demand for natural-derived active ingredients in cosmetics. Keywords such as "4-methylsalicylic acid in cosmetics" and "benefits of methylsalicylic acid" reflect this trend.

In the pharmaceutical industry, 4-Methylsalicylic acid serves as a key intermediate in synthesizing more complex molecules. Its carboxylic acid and phenolic hydroxyl functional groups allow for versatile chemical modifications, enabling applications in drug development. For instance, it has been studied for its role in modulating enzyme activity, particularly in pathways related to inflammation. Searches like "4-methylsalicylic acid mechanism of action" and "CAS 50-85-1 pharmaceutical applications" highlight its relevance in biomedical research.

From an industrial perspective, 4-Methylsalicylic acid is utilized in the production of dyes, fragrances, and UV stabilizers. Its ability to absorb ultraviolet light makes it valuable in sunscreen formulations, a topic gaining traction due to increasing awareness of skin protection. Queries such as "methylsalicylic acid in sunscreens" and "CAS 50-85-1 stability" are common among formulators seeking eco-friendly alternatives to synthetic UV filters.

Environmental and safety profiles of 4-Methylsalicylic acid are also frequently discussed. While it is generally regarded as safe for controlled applications, proper handling protocols are emphasized in material safety data sheets (MSDS). Terms like "4-methylsalicylic acid safety data" and "CAS 50-85-1 toxicity" are often searched by professionals ensuring compliance with regulatory standards. Recent advancements in green chemistry have further spurred interest in sustainable synthesis methods for this compound.

In summary, 4-Methylsalicylic acid (CAS No. 50-85-1) is a multifaceted compound with broad applications across industries. Its chemical versatility, coupled with emerging research on its biological activities, ensures its continued relevance. Whether you're exploring its cosmetic benefits, pharmaceutical potential, or industrial uses, this compound remains a subject of enduring scientific and commercial interest.